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Compound of Interest

Compound Name: SCR-1481B1

Cat. No.: B15579585

For Researchers, Scientists, and Drug Development Professionals

Introduction

SCR-1481B1, also known as Metatinib, is a potent small molecule inhibitor targeting both c-
MET (Mesenchymal-Epithelial Transition factor) and VEGFR2 (Vascular Endothelial Growth
Factor Receptor 2).[1] Both c-MET and VEGFR2 are receptor tyrosine kinases that play crucial
roles in tumor cell proliferation, survival, migration, invasion, and angiogenesis.[2]
Dysregulation of these signaling pathways is implicated in the progression of numerous human
cancers, making dual inhibition a promising therapeutic strategy. Preclinical evaluation of SCR-
1481B1 in a robust in vivo xenograft model is a critical step in its development as a potential
anti-cancer therapeutic.

This document provides a detailed protocol for establishing and utilizing a subcutaneous
xenograft model to evaluate the in vivo efficacy of SCR-1481B1. It includes procedures for cell
line selection, animal handling, tumor implantation, drug administration, and endpoint analysis.

Signaling Pathways of Interest

SCR-1481B1 exerts its anti-tumor effects by inhibiting the c-MET and VEGFR2 signaling
pathways. Understanding these pathways is essential for interpreting experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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